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Compound of Interest

Compound Name: Di-p-tolyl sulfone

Cat. No.: B1329337 Get Quote

A series of novel electron transport materials based on a diphenylsulfone core with different

electron-withdrawing end groups have been synthesized and characterized for their application

in phosphorescent OLEDs (PhOLEDs). The key performance parameters of these analogues

are summarized in the table below.
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Compound
Name

Abbreviatio
n

Highest
Occupied
Molecular
Orbital
(HOMO)
(eV)

Lowest
Unoccupied
Molecular
Orbital
(LUMO) (eV)

Band Gap
(eV)

Triplet
Energy (ET)
(eV)

3,3'-(4,4'-

sulfonylbis(4,

1-

phenylene))di

pyridine

SPDP -6.3 -2.7 3.6 2.90

5,5'-(4,4'-

sulfonylbis(4,

1-

phenylene))bi

s(3-

phenylpyridin

e)

SPPP -6.3 -2.5 3.8 2.81

3,3'-(4,4'-

sulfonylbis(4,

1-

phenylene))di

quinoline

SPDQ -6.1 -2.4 3.7 2.53

The introduction of different electron-withdrawing groups allows for the tuning of the electronic

and photophysical properties of these materials. For instance, SPDP exhibits the highest triplet

energy, making it particularly suitable for blue PhOLEDs where efficient confinement of high-

energy triplet excitons is crucial.

The performance of these materials in blue PhOLEDs is exemplified by devices using a poly(N-

vinylcarbazole) host. A device incorporating SPDP as the electron transport layer demonstrated

a high quantum efficiency of 19.6% and a current efficiency of 33.6 cd A−1, even at high

luminances of 4500 cd m−2[1][2].
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Furthermore, research into diphenyl sulfone derivatives bearing carbazole groups has shown

their potential as thermally activated delayed fluorescence (TADF) emitters for blue OLEDs.[3]

[4] These materials aim to achieve nearly 100% internal quantum efficiency by harvesting both

singlet and triplet excitons.[3][4]

Experimental Protocols
General Synthesis of Di-p-tolyl Sulfone Analogues (e.g.,
SPDP, SPPP, SPDQ)
The synthesis of di-p-tolyl sulfone analogues generally involves a Suzuki coupling reaction. A

general procedure is outlined below:

Starting Materials: 4,4'-Sulfonyldibenzene-4,4'-diylbis(boronic acid) and the corresponding

halogenated (bromo- or iodo-) pyridine, phenylpyridine, or quinoline derivative.

Catalyst and Base: A palladium catalyst such as Pd(PPh3)4 and a base like K2CO3 are

typically used.

Solvent: A mixture of toluene and water is a common solvent system.

Reaction Conditions: The reaction mixture is heated to reflux under an inert atmosphere

(e.g., nitrogen or argon) for 24-48 hours.

Purification: After the reaction is complete, the product is extracted with an organic solvent,

dried, and purified by column chromatography on silica gel followed by sublimation.

OLED Device Fabrication
A standard procedure for the fabrication of a multilayered OLED device is as follows:[2]

Substrate Cleaning: Indium tin oxide (ITO)-coated glass substrates are sequentially cleaned

in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. The

substrates are then treated with UV-ozone to improve the work function of the ITO.

Hole Injection Layer (HIL) Deposition: A thin layer of poly(3,4-

ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the ITO

substrate and annealed.
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Emissive Layer (EML) Deposition: The emissive layer, typically consisting of a host material

doped with a phosphorescent or TADF emitter, is deposited via spin-coating or thermal

evaporation.

Electron Transport Layer (ETL) Deposition: The di-p-tolyl sulfone analogue (e.g., SPDP) is

then deposited onto the EML via vacuum thermal evaporation.[2]

Cathode Deposition: Finally, a low work function metal cathode, such as a layer of lithium

fluoride (LiF) followed by aluminum (Al), is thermally evaporated on top of the ETL to

complete the device.[2]

Structure-Property-Performance Relationship
The relationship between the molecular structure of the di-p-tolyl sulfone analogues and their

performance in OLEDs can be visualized as a logical workflow. The core diphenylsulfone unit

provides high thermal stability and a wide bandgap, while the peripheral electron-withdrawing

groups are crucial for tuning the electron mobility, triplet energy, and ultimately, the device

efficiency.
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Caption: Logical workflow from molecular structure to device performance for di-p-tolyl
sulfone analogues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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